4-(3,4-dimethoxyphenyl)-1-(4-methylphenyl)-2,3-dihydro-1H-imidazole-2-thione
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Description
4-(3,4-dimethoxyphenyl)-1-(4-methylphenyl)-2,3-dihydro-1H-imidazole-2-thione is a useful research compound. Its molecular formula is C18H18N2O2S and its molecular weight is 326.41. The purity is usually 95%.
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Scientific Research Applications
Antimicrobial and Anti-Proliferative Activities
Research has explored derivatives of 5-(3,4-dimethoxyphenyl)-1H-imidazole-2-thione for antimicrobial and anti-proliferative applications. Compounds derived from this chemical structure have shown significant activity against Gram-positive and Gram-negative bacteria, as well as against the yeast-like pathogenic fungus Candida albicans. Additionally, these derivatives have demonstrated potent anti-proliferative activity against various cancer cell lines, including prostate, colorectal, hepatocellular, epithelioid carcinoma, and breast cancer cells (Al-Wahaibi et al., 2021).
Photochromism in Dimers
A study on dimers of 4,5-diaryl-2-(2,5-dimethylthiophen-3-yl)imidazoles, which are related to 5-(3,4-dimethoxyphenyl)-1H-imidazole-2-thione, has revealed their photochromic properties. These dimers exhibit photochromism in solution when exposed to irradiation, indicating potential applications in the field of photoresponsive materials (Bai et al., 2010).
Crystal Structure and Surface Analysis
The crystal structure of compounds structurally related to 5-(3,4-dimethoxyphenyl)-1H-imidazole-2-thione has been analyzed, providing insights into their molecular stability and potential interactions. Such studies are crucial for understanding the chemical properties and potential applications of these compounds in various scientific fields (Prabhuswamy et al., 2016).
Anti-Inflammatory Activity
Research has also delved into derivatives of 5-(3,4-dimethoxyphenyl)-1H-imidazole-2-thione exhibiting anti-inflammatory activity. This suggests potential therapeutic applications of these compounds in treating inflammation-related conditions (Labanauskas et al., 2001).
Corrosion Inhibition
In the realm of materials science, derivatives of 5-(3,4-dimethoxyphenyl)-1H-imidazole-2-thione have been investigated as corrosion inhibitors for carbon steel in acidic media. This research indicates the utility of these compounds in protecting metals from corrosion, which has significant industrial applications (Duran et al., 2021).
Properties
IUPAC Name |
5-(3,4-dimethoxyphenyl)-3-(4-methylphenyl)-1H-imidazole-2-thione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H18N2O2S/c1-12-4-7-14(8-5-12)20-11-15(19-18(20)23)13-6-9-16(21-2)17(10-13)22-3/h4-11H,1-3H3,(H,19,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NAPVJQVSEVZSID-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)N2C=C(NC2=S)C3=CC(=C(C=C3)OC)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H18N2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
326.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.